![molecular formula C17H14N2 B1314422 2-Amino-3,5-diphenylpyridine CAS No. 726138-31-4](/img/structure/B1314422.png)
2-Amino-3,5-diphenylpyridine
Overview
Description
2-Amino-3,5-diphenylpyridine is a compound that falls under the category of aromatic heterocyclic compounds . It’s a derivative of pyridine, which is a basic heterocyclic organic compound . Pyridine is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom .
Synthesis Analysis
The synthesis of compounds similar to this compound, such as 2-amino-3,5-dicarbonitrile-6-sulfanylpyridines, has been studied . The synthesis involves a pseudo-four-component reaction (pseudo-4CR) by condensation of malononitrile molecules with thiols and aldehydes . An alternative method involves three-component (3CR) condensations of malononitrile with 2-arylidenemalononitrile and S-nucleophiles .Scientific Research Applications
DNA Recognition and Cytotoxicity :
- A series of 2,5- and 3,5-diphenylpyridine derivatives, including 2-Amino-3,5-diphenylpyridine, have been synthesized and investigated for their interactions with DNA. These derivatives show significant potential in recognizing AT-rich DNA regions and demonstrating cytotoxic properties, suggesting a novel route for developing anticancer agents (Jacquemard et al., 2005).
Photoinitiating Systems for 3D Printing :
- This compound derivatives have been used as photosensitizers in bimolecular photoinitiating systems. These systems demonstrate good reactivity under both UV-A and visible light, making them suitable for various photopolymerization processes including 3D printing techniques (Fiedor et al., 2020).
Fluorescent Chemosensor for Metal Ions :
- This compound-based compounds have been developed as fluorescent chemosensors, particularly for detecting silver ions (Ag+) in aqueous media. These sensors exhibit high selectivity and sensitivity, making them useful in various applications including environmental monitoring and bioimaging (Zhang et al., 2017).
Ligand Synthesis for Metal Complexes :
- Compounds like this compound have been utilized in synthesizing metal complexes with unique structural and electronic properties. These complexes find applications in catalysis and materials science due to their unique bonding characteristics (Cave et al., 1999).
Synthesis of Novel Isoindolin-1,3-dione Derivatives :
- Derivatives of this compound have been synthesized and explored for their cytotoxic and antitumor activities. These derivatives represent a promising area of research in the development of new cancer therapeutics (Hossan & Abu-Melha, 2014).
Antimicrobial and Anti-inflammatory Agents :
- Certain this compound analogues have been synthesized and tested for their anti-inflammatory and antimicrobial properties. These compounds show significant potential as new therapeutic agents for treating bacterial infections and inflammation-related disorders (Kumar et al., 2011).
Mechanism of Action
Target of Action
Related compounds such as 2-amino-4,6-diphenyl-pyridine-3-carbonitrile derivatives have been studied as fluorescent molecular sensors for monitoring photopolymerization processes .
Mode of Action
It’s worth noting that related compounds like 2-amino-4,6-diphenyl-pyridine-3-carbonitrile derivatives have been shown to accelerate the cationic photopolymerization process initiated with diphenyliodonium photoinitiators . They are particularly efficient for the photoinitiation of cationic photopolymerization of an epoxide and vinyl monomers .
Biochemical Pathways
Related compounds such as pyridine derivatives are known to be involved in various biological processes, including the synthesis of nicotinamide adenine dinucleotide (nad+) and nicotinamide adenine dinucleotide phosphate (nadp+) .
Result of Action
Related compounds like 2-amino-4,6-diphenyl-pyridine-3-carbonitrile derivatives have been shown to be effective in monitoring photopolymerization processes .
properties
IUPAC Name |
3,5-diphenylpyridin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2/c18-17-16(14-9-5-2-6-10-14)11-15(12-19-17)13-7-3-1-4-8-13/h1-12H,(H2,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMHSUJBAQQTWHF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=C(N=C2)N)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30468775 | |
Record name | 2-AMINO-3,5-DIPHENYLPYRIDINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30468775 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
726138-31-4 | |
Record name | 2-AMINO-3,5-DIPHENYLPYRIDINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30468775 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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